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DBPP hydraulic fluids lubricant applications
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Compound Focus: Dibutyl phenyl phosphate

CAS No.: 2528-36-1

Cat. No.: S567549

Chemical Identity of DBPP

Table 1: Chemical and Regulatory Identity of Dibutyl Phenyl Phosphate (DBPP) [1]

Characteristic Detail

Type Organophosphate ester
Synonym(s) No data provided in sources
Registered Trade Name(s) No data provided in sources
Major Components Dibutyl phenyl phosphate
Chemical Formula C14H2304P

Chemical Structure (RO)(RO)(R'O)P=0

CAS Registry 2528-36-1

NIOSH RTECS TB9626600

Primary Applications and Safety Context
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DBPP is used in high-performance hydraulic fluids and lubricants, with a significant identified application in

the aerospace industry [2] [3].

e Aerospace Hydraulic Systems: DBPP is a component in certain aircraft hydraulic fluids [3]. In this
context, it is part of a complex mixture where hydraulic fluids can contain as much as 95%
organophosphates, typically dominated by tributyl phosphate (TBP) and phenol isopropyl phosphate
(PIP) [3].

o Safety and Health Considerations: DBPP has been identified as a compound of interest in relation
to aircraft "fume events" [2]. In these incidents, hydraulic fluids can leak and be ingested into the
aircraft's air conditioning system ("bleed air"), potentially leading to cabin air contamination. One
study found DBPP was sometimes more prominent than other organophosphates in flight deck air
samples [2].

Proposed Experimental and Analytical Approaches

While detailed protocols for DBPP-specific applications were not available, the following analytical
methodologies are referenced in the context of investigating hydraulic fluid contaminants. These can serve as

a starting point for developing targeted experimental procedures.

The workflow for assessing DBPP in environmental or biological samples typically involves sampling,
extraction, analysis, and data interpretation, with a particular focus on detecting its presence as a biomarker

of exposure.
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Start: DBPP Analysis
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Table 2: Analytical Techniques for Organophosphates like DBPP [2] [3]

Analytical . . . L
Technique/Consideration Application | Note
Phase
Sample Air Sampling (Flight Active or passive sampling during normal ops or
Collection Deck/Cabin) fume events [3].
Biological Matrices Blood, urine for biomonitoring; rapid metabolism
complicates detection [2].
Sample Extraction & Clean-up Liquid-liquid or solid-phase extraction from air

Preparation

Analysis

Gas Chromatography (GC)

Liquid Chromatography (LC)

Mass Spectrometry (MS)

filters/biological samples.
Separation of volatile organophosphates [2].

Suitable for less volatile compounds or thermally
degraded mixtures [3].

Highly sensitive and selective
detection/identification [2] [3].
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Analytical . . . L
Technique/Consideration Application | Note
Phase
Key Challenge Complex Mixtures Analyze DBPP within thermally degraded engine

oil/hydraulic fluid mixtures [3].

Research Gaps and Future Directions

Current literature indicates several areas where further research is needed, which could form the basis for

future experimental protocols:

¢ Toxicological Studies: A clear need exists for more precise health risk calculations and toxicological

studies on DBPP, especially concerning chronic, low-dose exposure and its potential neurotoxic
effects [2].

e Biomonitoring: Research into reliable metabolites of DBPP in human blood is needed, as the parent

compound is rapidly metabolized and difficult to detect directly [2].

e Complex Mixture Effects: Health effects may not be attributable to a single compound like DBPP but

rather to exposure to complex, heated mixtures of organophosphates, volatile organic compounds,
and ultrafine particles [3]. Experimental protocols should account for this complexity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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